Cas no 79638-16-7 (Sceptrin)

• Product name: Sceptrin
• CAS No: 79638-16-7
• MF: C₂₂H₂₄Br₂N₁₀O₂
• MW: 620.299760818481
• CID: 2682297
• PubChem ID: 157394

Sceptrin Chemical and Physical Properties

Names and Identifiers

• N-[[(1R,2S,3S,4R)-2,3-bis(2-amino-1H-imidazol-5-yl)-4-[[(4-bromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutyl]methyl]-4-bromo-1H-pyrrole-2-carboxamide
• Sceptrin
• C17166
• Q15424768
• 79638-16-7
• DTXSID00276460
• CHEBI:80954
• CHEMBL307456

• Inchi： 1S/C22H24Br2N10O2/c23-9-1-13(27-3-9)19(35)29-5-11-12(6-30-20(36)14-2-10(24)4-28-14)18(16-8-32-22(26)34-16)17(11)15-7-31-21(25)33-15/h1-4,7-8,11-12,17-18,27-28H,5-6H2,(H,29,35)(H,30,36)(H3,25,31,33)(H3,26,32,34)/t11-,12-,17-,18-/m1/s1
• InChI Key： YPZNLFZLPZWWAD-GWIYSAMLSA-N
• SMILES： BrC1=CNC(=C1)C(NC[C@H]1[C@H](C2=CN=C(N)N2)[C@@H](C2=CN=C(N)N2)[C@@H]1CNC(C1=CC(=CN1)Br)=O)=O

Computed Properties

• Exact Mass: 620.043
• Monoisotopic Mass: 618.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives 2-heteroaryl carboxamides